Cas no 915289-60-0 (Bakkenolide IIIa)

• Product Name: Bakkenolide IIIa
• CAS No: 915289-60-0
• MF: C₂₄H₃₂O₆S
• MW: 448.572286605835
• CID: 2957940
• PubChem ID: 77993299
• Update Time: 2025-06-15

Bakkenolide IIIa Chemical and Physical Properties

Names and Identifiers

• Bakkenolide IIIa
• DA-50929
• [3a,4-dimethyl-4'-methylidene-7-(3-methylsulfanylprop-2-enoyloxy)-2'-oxospiro[3,4,5,6,7,7a-hexahydro-1H-indene-2,3'-oxolane]-1-yl] 2-methylbut-2-enoate
• 915289-60-0
• QLB28960

• Inchi： 1S/C24H32O6S/c1-7-14(2)21(26)30-20-19-17(29-18(25)10-11-31-6)9-8-15(3)23(19,5)13-24(20)16(4)12-28-22(24)27/h7,10-11,15,17,19-20H,4,8-9,12-13H2,1-3,5-6H3
• InChI Key： LWJFULOPSWJZSL-UHFFFAOYSA-N
• SMILES： S(C)C=CC(=O)OC1CCC(C)C2(C)CC3(C(=O)OCC3=C)C(C21)OC(C(=CC)C)=O

Computed Properties

• Exact Mass: 448.19195991g/mol
• Monoisotopic Mass: 448.19195991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 574.0±50.0 °C at 760 mmHg
• Flash Point: 281.8±18.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Bakkenolide IIIa Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones

Additional information on Bakkenolide IIIa

Exploring Bakkenolide IIIa (CAS No. 915289-60-0): A Comprehensive Review of Its Properties and Applications

Bakkenolide IIIa (CAS No. 915289-60-0) is a naturally occurring sesquiterpene lactone that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound, classified under the bakkenolide family, is derived from various plant species, particularly those in the Asteraceae family. Researchers have been increasingly interested in Bakkenolide IIIa for its possible therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer properties. Its molecular structure, characterized by a γ-lactone ring and multiple chiral centers, makes it a fascinating subject for organic chemists and pharmacologists alike.

One of the most frequently searched questions about Bakkenolide IIIa is its mechanism of action. Studies suggest that this compound may interact with cellular signaling pathways, such as NF-κB and MAPK, which are crucial in regulating inflammation and cell proliferation. Another hot topic in the scientific community is the synthesis of Bakkenolide IIIa, as researchers explore more efficient and sustainable methods to produce this compound in the lab. The growing demand for natural products in the pharmaceutical and cosmetic industries has further fueled interest in Bakkenolide IIIa derivatives and their potential applications.

From an SEO perspective, users often search for terms like "Bakkenolide IIIa benefits," "CAS 915289-60-0 uses," and "Bakkenolide IIIa extraction methods." These queries reflect the public's growing curiosity about the practical applications of this compound. Recent advancements in analytical techniques, such as HPLC and NMR, have made it easier to isolate and characterize Bakkenolide IIIa, opening new doors for its commercialization. Additionally, the compound's potential role in green chemistry and sustainable drug development aligns with current environmental concerns, making it a relevant topic for modern research.

The safety profile of Bakkenolide IIIa is another area of interest. While preliminary studies indicate low toxicity, comprehensive toxicological assessments are still underway. This is particularly important for its potential use in nutraceuticals and functional foods, where consumer safety is paramount. Furthermore, the compound's stability under various conditions, such as pH and temperature, is a critical factor for its formulation in pharmaceutical products. Researchers are also investigating the synergistic effects of Bakkenolide IIIa with other bioactive compounds to enhance its efficacy.

In conclusion, Bakkenolide IIIa (CAS No. 915289-60-0) represents a promising area of research with diverse applications in medicine, cosmetics, and agriculture. Its unique chemical structure, combined with its potential biological activities, makes it a valuable candidate for further study. As the scientific community continues to unravel its mysteries, Bakkenolide IIIa is poised to play a significant role in the development of novel therapeutics and sustainable products. For those interested in the latest updates, staying informed about ongoing clinical trials and patent filings related to this compound is highly recommended.